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Compound of Interest

Compound Name: p-Toluenesulfonyl chloride

Cat. No.: B042831 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Researchers

This guide provides critical safety and logistical information for laboratory professionals working

with p-Toluenesulfonyl chloride (TsCl). Adherence to these procedures is essential for

ensuring personal safety and maintaining a secure research environment.

p-Toluenesulfonyl chloride is a corrosive solid that causes severe skin and eye damage.[1][2]

It is also a lachrymator, meaning it can cause tearing, and is a vesicant, capable of causing

blistering of the skin.[1][3][4] Contact with water releases toxic and corrosive hydrogen chloride

gas.[3][5][6] Therefore, stringent safety measures are imperative when handling this

compound.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for p-
Toluenesulfonyl chloride.
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Property Value Reference

CAS Number 98-59-9 [3][7]

Molecular Formula C₇H₇ClO₂S [1]

Molecular Weight 190.65 g/mol [1]

Appearance White crystalline powder [3]

Melting Point 65-69 °C (149-156 °F) [7]

Boiling Point 134 °C (273 °F) at 13 hPa [7]

Oral LD50 (Rat) 4680 mg/kg [8]

Operational Plan: Handling p-Toluenesulfonyl
Chloride
A systematic approach is crucial when working with p-Toluenesulfonyl chloride. The following

step-by-step experimental protocol outlines the necessary precautions from preparation to

disposal.

Engineering Controls and Preparation
Ventilation: Always handle p-Toluenesulfonyl chloride in a well-ventilated area.[3][6] A

certified chemical fume hood is mandatory.[5][9]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[3][9]

Work Area Preparation: The designated work area should be clean and free of incompatible

materials, especially water, strong oxidizing agents, and bases.[5][9]

Required Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][9] Standard

safety glasses are not sufficient.
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Skin Protection:

Gloves: Wear impervious chemical-resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.[1][2]

Lab Coat/Suit: A chemical-resistant lab coat or a full protective suit is required to prevent

skin contact.[1]

Respiratory Protection: If there is a risk of dust generation that cannot be controlled by

ventilation, a NIOSH/MSHA-approved respirator is necessary.[1][3] For significant exposure

potential, a full-facepiece airline respirator in positive pressure mode should be used.[3]

Handling and Experimental Procedure
Dispensing:

Minimize dust generation when weighing or transferring the solid.[3]

Use a closed system for transfers whenever possible.[2]

During the Reaction:

Avoid direct contact with the substance.[7]

Do not allow p-Toluenesulfonyl chloride to come into contact with water or moisture, as

it reacts to form hydrochloric acid.[3][5]

Keep containers tightly closed when not in use.[1][6]

Post-Experiment:

Thoroughly wash hands and any exposed skin after handling.[3][7]

Decontaminate all equipment and the work area after use.

Emergency Procedures
Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[3][4] Seek immediate medical attention.[3]
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[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Seek immediate medical attention.[3][4]

Inhalation: Move the individual to fresh air immediately.[5] If breathing is difficult, provide

oxygen. If the individual is not breathing, give artificial respiration. Seek immediate medical

attention.[5]

Ingestion: Do NOT induce vomiting.[2][3] If the person is conscious, rinse their mouth with

water and give them 2-4 cupfuls of milk or water to drink.[5] Seek immediate medical

attention.[3][5]

Spills:

Evacuate the area.[1]

Wear the appropriate PPE as described above.

For small, dry spills, carefully sweep up the material, avoiding dust generation, and place it

into a suitable, dry, closed container for disposal.[1][5]

Do not add water to the spill area.[9]

Disposal Plan
Proper disposal of p-Toluenesulfonyl chloride and its contaminated materials is critical to

prevent environmental contamination and ensure safety.

Waste Collection:

Collect excess p-Toluenesulfonyl chloride and any contaminated materials (e.g., gloves,

paper towels) in a clearly labeled, sealed, and compatible waste container.[1]

Do not mix with other waste streams.[7]

Disposal Method:
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All waste containing p-Toluenesulfonyl chloride must be disposed of as hazardous

waste.

Consult with your institution's environmental health and safety (EHS) department for

specific disposal protocols.

A common method is to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated packaging should be disposed of as unused product.[6]
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Workflow for Handling p-Toluenesulfonyl Chloride
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Caption: A flowchart illustrating the key steps for safely handling p-Toluenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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